Decamethylmanganocene

• Molecular Formula: C20H40Mn
• Molecular Weight: 335.5 g/mol
• InChI: InChI=1S/2C10H20.Mn/c2*1-6-7(2)9(4)10(5)8(6)3;/h2*6-10H,1-5H3
• InChIKey: QJZFQKVDSNIOOE-UHFFFAOYSA-N

Decamethylmanganocene: Low-Spin Manganese Metallocene

Decamethylmanganocene (bis(pentamethylcyclopentadienyl)manganese(II), CAS 67506-86-9, formula C₂₀H₃₀Mn, molecular weight 325.39 g·mol⁻¹) is a fully methylated manganese metallocene belonging to the decamethylmetallocene family [1]. It exists as air- and moisture-sensitive red-orange crystals that sublime above 100 °C (melting point 230 °C with decomposition) and are classified as a volatile organometallic precursor for CVD and ALD applications . First reported by Smart and Robbins in 1978, this 17-electron complex is distinguished from unsubstituted manganocene (Cp₂Mn) by its rigorously low-spin (S = ½) ground state—a consequence of the electron-donating properties of the ten methyl substituents that significantly enhance ligand-field splitting [2][3].

S

Low-spin metallocene with S = ½ ground state; supports quantitative magnetochemical and electron-transfer studies

V

Volatile organometallic precursor for CVD and ALD; sublimes above 100 °C with reported ring-inert delivery

P

Photoredox catalyst candidate; reported excited-state reductant strength supports single-electron transfer screening

• [1] NIST Chemistry WebBook. Bis(pentamethylcyclopentadienyl)manganese. NIST Standard Reference Database Number 69. https://webbook.nist.gov/cgi/cbook.cgi?ID=C67506869 View Source
• [2] Smart, J. C.; Robbins, J. L. A Low Spin Manganocene and Its Novel Anionic Derivative. Synthesis and Characterization of Decamethylmanganocene Complexes. J. Am. Chem. Soc. 1978, 100 (12), 3936–3937. DOI: 10.1021/ja00480a051 View Source
• [3] Robbins, J. L.; Edelstein, N. M.; Cooper, S. R.; Smart, J. C. Syntheses and Electronic Structures of Decamethylmanganocenes. J. Am. Chem. Soc. 1979, 101 (14), 3853–3857. View Source

Why Decamethylmanganocene Is Irreplaceable

Unsubstituted manganocene (Cp₂Mn) and 1,1′-dimethylmanganocene exhibit thermally populated high-spin (S = ⁵⁄₂) states that dramatically alter bond distances, magnetic response, and chemical reactivity relative to the rigorously low-spin (S = ½) Cp*₂Mn [1]. The 0.3 Å contraction in Mn–C bond length upon full methylation represents a fundamental change in electronic structure that controls the accessibility of stable 16-, 17-, and 18-electron redox congeners—a feature absent in non-permethylated manganocenes, where oxidized and reduced forms are unknown [2]. Unlike conventional manganese precursors such as Mn(acac)₂ or Mn(tmhd)₃ that lack the sandwich geometry required for molecule-based magnetism and photoredox applications, decamethylmanganocene provides a planar metallocene platform whose ionization energy (5.349 eV) and excited-state redox potentials are precisely calibrated for electron-transfer chemistry [3].

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Parent manganocene (Cp₂Mn) exhibits a high-spin S = ⁵⁄₂ ground state with thermal spin equilibrium; spin-state and bond metrics may not transfer

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Conventional Mn precursors (Mn(acac)₂, Mn(tmhd)₃) lack the sandwich geometry required for molecule-based magnetism and metallocene redox platforms

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Partially methylated manganocenes operate in spin equilibrium; exclusive low-spin behavior and redox series access may not be reproducible

• [1] Walter, M. D.; Sofield, C. D.; Booth, C. H.; Andersen, R. A. Spin Equilibria in Monomeric Manganocenes: Solid-State Magnetic and EXAFS Studies. Organometallics 2009, 28, 2005–2019. DOI: 10.1021/om801181a View Source
• [2] Robbins, J. L.; Edelstein, N. M.; Cooper, S. R.; Smart, J. C. Syntheses and Electronic Structures of Decamethylmanganocenes. J. Am. Chem. Soc. 1979, 101 (14), 3853–3857. View Source
• [3] Ketkov, S. Yu.; Tzeng, S.-Y.; Rychagova, E. A.; Tzeng, W. B. Ionization of Decamethylmanganocene: Insights from the DFT-Assisted Laser Spectroscopy. Molecules 2022, 27 (19), 6226. DOI: 10.3390/molecules27196226 View Source

Decamethylmanganocene vs. Analogs: Key Evidence

Exclusive Low-Spin Ground State vs. Parent Manganocene

Permethylation switches the electronic ground state from a high-spin ⁶A₁g (S = ⁵⁄₂) configuration in Cp₂Mn to a rigorously low-spin ²E₂g (S = ½) configuration in Cp*₂Mn. Solid-state magnetic susceptibility measurements show Curie behavior from 4 to 116 K with an effective magnetic moment of 2.16 ± 0.1 µB for Cp*₂Mn, consistent with one unpaired electron (spin-only value = 1.73 µB) [1]. In contrast, Cp₂Mn exhibits a much larger high-spin moment (∼5.9 µB) at room temperature and undergoes thermal spin equilibrium between high-spin and low-spin states [2]. The low-spin configuration of Cp*₂Mn persists up to at least 313 K in toluene-d₈ solution (µeff = 1.97 ± 0.1 µB by Evans' method), demonstrating complete suppression of the high-spin state [1].

Exclusive Low-Spin Ground State

Head-to-head

Cp*₂Mn: S = ½ (²E₂g), μeff = 2.16 ± 0.1 µB (solid, 4–116 K) Cp₂Mn: S = ⁵⁄₂ (⁶A₁g), μeff ≈ 5.9 µB at RT with thermal spin equilibrium

Supports quantitative S = ½ metallocene context; eliminates magnetic complexity of spin-equilibrium systems

Low-spin configuration persists to at least 313 K in solution (Evans' method)

Evidence Dimension	Electronic ground state and effective magnetic moment
Target Compound Data	Low-spin ²E₂g (S = ½); µeff = 2.16 ± 0.1 µB (solid, 4–116 K); µeff = 1.97 ± 0.1 µB (toluene-d₈, 313 K)
Comparator Or Baseline	Cp₂Mn: high-spin ⁶A₁g (S = ⁵⁄₂) ground state, µeff ≈ 5.9 µB at room temperature with thermal spin equilibrium between HS and LS
Quantified Difference	Cp*₂Mn is exclusively low-spin with one unpaired electron; Cp₂Mn is predominantly high-spin with five unpaired electrons—a fundamentally different magnetic and electronic configuration
Conditions	Solid-state SQUID magnetometry (4–116 K); Evans' NMR method in toluene-d₈ at 313 K

Why This Matters

The exclusive low-spin state ensures predictable single-electron redox behavior and eliminates the magnetic complexity of spin-equilibrium systems, making Cp*₂Mn the definitive choice when a well-defined S = ½ metallocene is required for quantitative magnetochemical or electron-transfer studies.

• [1] Almenningen, A.; Haaland, A.; Samdal, S.; et al. Electronic ground states and isotropic proton NMR shifts of manganocene and its derivatives. As cited in scite.ai, measurements on solid decamethylmanganocene indicate Curie behavior from 4 to 116 K with µeff = 2.16 ± 0.1 µB; Evans' method gave µeff = 1.97 ± 0.1 µB at 313 K. View Source
• [2] Robbins, J. L.; Edelstein, N. M.; Cooper, S. R.; Smart, J. C. Syntheses and Electronic Structures of Decamethylmanganocenes. J. Am. Chem. Soc. 1979, 101 (14), 3853–3857. Reports that (Me₅Cp)₂Mn possesses a rigorously low-spin, doublet electronic configuration up to at least 313 K. View Source

Mn–C Bond Contraction vs. High-Spin Manganocenes

Gas-phase electron diffraction establishes the Mn–C bond distance in Cp*₂Mn as ra = 2.130(4) Å, with the molecule adopting a D₅d staggered-ring equilibrium conformation characteristic of a low-spin ²E₂g metallocene [1]. This bond length is approximately 0.25 Å shorter than the Mn–C distance in high-spin Cp₂Mn (ra = 2.383(3) Å) and comparable to the low-spin form of 1,1′-dimethylmanganocene (2.144(2) Å), but with the critical distinction that Cp*₂Mn is exclusively low-spin rather than existing in temperature-dependent spin equilibrium [2]. The shortened bond reflects substantially increased ring-to-metal bond order arising from enhanced ligand-field splitting upon full methylation [3].

Mn–C Bond Contraction

Head-to-head

Cp*₂Mn: ra = 2.130(4) Å (gas-phase electron diffraction, D₅d staggered) High-spin Cp₂Mn: ra = 2.383(3) Å Δ ≈ 0.25–0.30 Å shorter

Correlates with enhanced thermal stability and ring-inert behavior during sublimation

Combines short low-spin bond distance with exclusive (non-equilibrium) configuration

Evidence Dimension	Metal-to-ring-carbon bond distance
Target Compound Data	Mn–C ra = 2.130(4) Å (gas-phase electron diffraction, D₅d staggered)
Comparator Or Baseline	High-spin Cp₂Mn: ra = 2.383(3) Å; high-spin (MeCp)₂Mn: 2.433(8) Å; low-spin (MeCp)₂Mn (spin equilibrium): 2.144(2) Å
Quantified Difference	Δ ≈ 0.25–0.30 Å shorter than high-spin manganocenes; Cp*₂Mn is the only variant combining the short bond distance of a low-spin configuration with exclusive (non-equilibrium) low-spin behavior
Conditions	Gas-phase electron diffraction (Fernholt et al., 1980); X-ray crystallography (Freyberg et al., 1979)

Why This Matters

The contracted Mn–C bond distance directly correlates with enhanced thermal and chemical stability of the sandwich structure, enabling handling and sublimation without ring loss—a property critical for reliable precursor delivery in vapor-phase deposition and for reproducible stoichiometry in charge-transfer salt synthesis.

• [1] Fernholt, L.; Haaland, A.; Seip, R.; Robbins, J. L.; Smart, J. C. The Molecular Structure of Decamethylmanganocene, [η-C₅(CH₃)₅]₂Mn, Determined by Gas Phase Electron Diffraction. J. Organomet. Chem. 1980, 194 (3), 351–355. DOI: 10.1016/S0022-328X(00)96192-8. Reports Mn–C ra = 2.130(4) Å. View Source
• [2] Almenningen, A.; Haaland, A.; et al. Molecular structure of high- and low-spin 1,1′-dimethylmanganocenes determined by gas phase electron diffraction. Reports Mn–C distances of 2.42(1) Å (HS) and 2.14(2) Å (LS). View Source
• [3] Freyberg, D. P.; Robbins, J. L.; Raymond, K. N.; Smart, J. C. Crystal and Molecular Structures of Decamethylmanganocene and Decamethylferrocene. Static Jahn–Teller Distortion in a Metallocene. J. Am. Chem. Soc. 1979, 101 (4), 892–897. Reports metal-to-ring carbon distances ~0.3 Å shorter than high-spin manganocenes. View Source

Chemical Inertness vs. Parent Manganocene

The low-spin configuration of Cp*₂Mn renders both the neutral complex and its anionic derivative [Cp*₂Mn]⁻ inert toward ring exchange and ring displacement reactions, in stark contrast to Cp₂Mn and its partially methylated derivatives, which readily undergo cyclopentadienyl ring loss upon exposure to Lewis bases or protic media [1]. This inertness is attributed to the increased crystal field splitting imparted by the ten methyl substituents, which raises the energy of the antibonding e₁g* orbitals and strengthens the metal–ligand interaction [2]. Despite this ring-inert behavior, Cp*₂Mn retains reversible one-electron oxidation and reduction activity to yield isolable, low-spin 16-electron [(Me₅Cp)₂Mn]⁺ and 18-electron [(Me₅Cp)₂Mn]⁻ derivatives—redox products that have no precedent among non-permethylated manganocenes [3].

Chemical Inertness

Head-to-head

Cp*₂Mn and [Cp*₂Mn]⁻ are inert toward ring exchange and ring displacement Cp₂Mn and dimethylmanganocene undergo cyclopentadienyl ring loss with Lewis bases

Enables isolable 16-/17-/18-electron redox series without ligand degradation

Oxidized and reduced forms have no precedent in non-permethylated manganocenes

Evidence Dimension	Resistance to cyclopentadienyl ring displacement and hydrolysis
Target Compound Data	Both neutral Cp*₂Mn and its anion [Cp*₂Mn]⁻ are reported as inert toward ring exchange reactions; reversible one-electron oxidation and reduction produce isolable 16- and 18-electron complexes
Comparator Or Baseline	Cp₂Mn and dimethylmanganocene: undergo ring loss with Lewis bases; their oxidized and reduced forms are unknown/unstable
Quantified Difference	Qualitative but definitive: Cp*₂Mn enables a full 16-/17-/18-electron redox series of isolable complexes; no such series exists for non-permethylated manganocenes
Conditions	Reactivity assessments in THF and CH₂Cl₂ under inert atmosphere; cyclic voltammetry in CH₃CN (vs. Ag/AgNO₃, referenced to SCE via Fc/Fc⁺)

Why This Matters

This combination of ring-inert behavior with redox accessibility is unique among manganese metallocenes and directly enables applications requiring reversible electron-transfer without ligand degradation—such as rechargeable molecular charge-storage systems, redox-active polymer building blocks, and recyclable single-electron reducing agents.

• [1] Smart, J. C.; Robbins, J. L. A Low Spin Manganocene and Its Novel Anionic Derivative. Synthesis and Characterization of Decamethylmanganocene Complexes. J. Am. Chem. Soc. 1978, 100 (12), 3936–3937. Reports that both I and II are inert toward ring exchange reactions. View Source
• [2] OSTI.GOV. Low spin manganocene and its novel anionic derivative. Synthesis and characterization of decamethylmanganocene complexes. OSTI ID: 6651380. Reports that increased crystal field splitting results from addition of five methyls to the cyclopentadienyl ring. View Source
• [3] Robbins, J. L. Syntheses and Electronic Structures of Decamethylmetallocenes. Ph.D. Dissertation / Technical Report. University of California, Berkeley / Lawrence Berkeley Laboratory. Cyclic voltammetry verifies reversible one-electron oxidation and reduction. View Source

Excited-State Reduction Potential vs. Rhenium Analog

A comparative photophysical study of low-spin d⁵ decamethylmetallocenes reveals that Cp*₂Mn possesses a calculated excited-state reduction potential E°′([MnCp*₂]⁺/⁰*) = –3.38 V vs. Fc⁺/⁰, making it a 0.77 V stronger photoexcited reductant than its heavier congener decamethylrhenocene (E°′([ReCp*₂]⁺/⁰*) = –2.61 V vs. Fc⁺/⁰) [1]. Both complexes exhibit mild ground-state potentials for photo-oxidative processes: E°′([MnCp*₂]⁰*/⁻) = –0.18 V and E°′([ReCp*₂]⁰*/⁻) = –0.20 V vs. Fc⁺/⁰. Critically, MnCp*₂ is non-emissive at room temperature (in contrast to ReCp*₂, which shows weak emission with τ = 1.8 ns in pentane), indicating ultrafast non-radiative decay that channels excited-state energy into electron transfer rather than luminescence [2].

Excited-State Reduction Potential

Head-to-head

E°′([MnCp*₂]⁺/⁰*) = –3.38 V vs. Fc⁺/⁰ E°′([ReCp*₂]⁺/⁰*) = –2.61 V vs. Fc⁺/⁰ Δ = 0.77 V stronger photoreductant

Reported stronger photoexcited reductant; non-emissive nature suggests efficient electron-transfer quenching

DFT-calculated potentials; ReCp*₂ shows weak emission (τ = 1.8 ns in pentane)

Evidence Dimension	Excited-state reduction potential (photoexcited reductant strength)
Target Compound Data	E°′([MnCp*₂]⁺/⁰*) = –3.38 V vs. Fc⁺/⁰; non-emissive at room temperature
Comparator Or Baseline	Decamethylrhenocene: E°′([ReCp*₂]⁺/⁰*) = –2.61 V vs. Fc⁺/⁰; weak emission with τ = 1.8 ns in pentane
Quantified Difference	Cp*₂Mn is 0.77 V more reducing in the excited state than ReCp*₂; the non-emissive nature of Cp*₂Mn suggests efficient excited-state electron-transfer quenching
Conditions	DFT-calculated excited-state potentials referenced to Fc⁺/⁰; room-temperature emission spectroscopy in pentane

Why This Matters

For researchers developing photoredox catalytic cycles requiring strong single-electron photoreductants, Cp*₂Mn provides substantially greater thermodynamic driving force than the rhenium analogue, potentially enabling substrate reductions that are inaccessible with ReCp*₂ while bypassing the cost and scarcity of rhenium.

• [1] May, A. M.; Deegbey, M.; Edme, K.; Lee, K. J.; Perutz, R. N.; Jakubikova, E.; Dempsey, J. L. Electronic Structure and Photophysics of Low Spin d⁵ Metallocenes. Inorg. Chem. 2024, 63 (4), 1858–1866. DOI: 10.1021/acs.inorgchem.3c03451 View Source
• [2] May, A. M. et al. Electronic Structure and Photophysics of Low Spin d⁵ Metallocenes. Inorg. Chem. 2024, 63 (4), 1858–1866. PMID: 38226604. Reports non-emissive nature of MnCp*₂ and τ = 1.8 ns for ReCp*₂. View Source

Precise Ionization Energy: Benchmark for DFT

The ionization energy of jet-cooled Cp*₂Mn has been determined with unprecedented precision as IE = 5.349 ± 0.001 eV by high-resolution mass-analyzed threshold ionization (MATI) spectroscopy [1]. This value refines the earlier photoelectron spectroscopy determination of 5.33 eV (vertical value) reported by Cauletti et al. in 1980 [2] and represents only the second metallocene for which a MATI spectrum has been recorded (after Cp₂Co). The DFT-modeled MATI spectrum reveals that the primary structural changes upon ionization are elongation of the Mn–C bonds and alteration of methyl out-of-plane bending angles, with the surprising finding that most electron density loss originates from the hydrogen atoms of the methyl substituents rather than the metal center [3].

Ionization Energy

Cross-study comparable

IE = 5.349 ± 0.001 eV (MATI spectroscopy, jet-cooled gas phase) Earlier PE value: 5.33 ± 0.10 eV

Supports DFT benchmarking for open-shell d⁵ metallocene systems

Second metallocene ever recorded by MATI; precision improved by two orders of magnitude

Evidence Dimension	Adiabatic ionization energy (IE)
Target Compound Data	IE = 5.349 ± 0.001 eV (MATI spectroscopy, jet-cooled gas phase)
Comparator Or Baseline	Earlier PE spectroscopy value: IE = 5.33 ± 0.10 eV (Cauletti et al., 1980); Cp₂Co (the only other metallocene with a MATI spectrum): IE ≈ 5.55 eV
Quantified Difference	Precision improved by two orders of magnitude (±0.001 eV vs. ±0.10 eV); Cp*₂Mn has a lower IE than Cp₂Co by ~0.2 eV, consistent with stronger electron-donating effect of Cp* vs. Cp
Conditions	Jet-cooled molecular beam, one-photon MATI spectroscopy, DFT calculations at appropriate level of theory

Why This Matters

The exceptionally precise ionization energy establishes Cp*₂Mn as a high-quality benchmark molecule for validating computational methods (particularly DFT functionals) applied to open-shell organometallic systems, while also enabling quantitative prediction of electron-transfer reactivity in solution.

• [1] Ketkov, S. Yu.; Tzeng, S.-Y.; Rychagova, E. A.; Tzeng, W. B. Ionization of Decamethylmanganocene: Insights from the DFT-Assisted Laser Spectroscopy. Molecules 2022, 27 (19), 6226. DOI: 10.3390/molecules27196226. Reports IE = 5.349 ± 0.001 eV. View Source
• [2] Cauletti, C.; Green, J. C.; Kelly, M. R.; Powell, P.; van Tilborg, J.; Robbins, J.; Smart, J. Photoelectron spectra of metallocenes. As cited in NIST Chemistry WebBook: IE = 5.33 eV (vertical PE). View Source
• [3] Ketkov, S. Yu. et al. Molecules 2022, 27 (19), 6226. Reports that most electron density reduction upon ionization is associated with hydrogen atoms of substituents. View Source

Molecule-Based Ferromagnet with DMeDCF

The reaction of Cp*₂Mn with dimethyldicyanofumarate (DMeDCF) in CH₂Cl₂ at –50 °C yields the 1:1 charge-transfer salt [Mn(Cp*)₂][DMeDCF], which behaves as a bulk ferromagnet with a Curie temperature Tc = 10.6 ± 0.1 K—one of the highest Tc values ever observed in this class of organometallic charge-transfer salt magnets [1]. At 1.8 K, this compound exhibits magnetic hysteresis with a coercive field Hcoer ≈ 7 kG (7000 G). For comparison, the related decamethylchromocene analog [CrCp*₂][DMeDCF] is a soft ferromagnet with a lower Tc of only 5.7 K, and the TCNE-based [Mn(Cp*)₂][TCNE] exhibits Tc = 8.8 K [2]. The diethyl homolog [Mn(Cp*)₂][DEtDCF] shows a fundamentally different magnetic ground state as a hysteretic metamagnet with coercivity around 10 kG at 1.8 K, highlighting how subtle changes in the acceptor ester group tune magnetic behavior in this Cp*₂Mn-derived family [3].

Molecule-Based Ferromagnet Tc

Head-to-head

[Mn(Cp*)₂][DMeDCF]: Tc = 10.6 ± 0.1 K, Hcoer ≈ 7 kG at 1.8 K [CrCp*₂][DMeDCF]: Tc = 5.7 K [Mn(Cp*)₂][TCNE]: Tc = 8.8 K

Reported higher Tc ferromagnet platform; tunable magnetic behavior via ester group variation

[Mn(Cp*)₂][DEtDCF] shows metamagnetic ground state with Hcoer ≈ 10 kG

Evidence Dimension	Curie temperature (Tc) and coercive field of charge-transfer salt ferromagnets
Target Compound Data	[Mn(Cp*)₂][DMeDCF]: Tc = 10.6 ± 0.1 K, Hcoer ≈ 7 kG at 1.8 K
Comparator Or Baseline	[CrCp*₂][DMeDCF]: Tc = 5.7 K (soft ferromagnet); [Mn(Cp*)₂][TCNE]: Tc = 8.8 K; [Mn(Cp*)₂][DEtDCF]: metamagnet with Hcoer ≈ 10 kG at 1.8 K
Quantified Difference	Cp*₂Mn-derived DMeDCF salt shows Tc approximately 4.9 K higher than the chromium analog and 1.8 K higher than the TCNE derivative; coercivity of 7 kG at 1.8 K
Conditions	Magnetometry (SQUID or equivalent) at 1.8–300 K; compounds prepared under inert atmosphere at –50 °C in CH₂Cl₂

Why This Matters

For researchers designing molecule-based magnetic materials, Cp*₂Mn provides access to ferromagnets with Tc values exceeding 10 K when paired with dicyanofumarate diester acceptors—a performance level that the chromium analog cannot match. The tunability of magnetic behavior (ferromagnet vs. metamagnet) through simple ester group variation makes this a versatile platform for systematic structure–property studies.

• [1] Kaul, B. B.; Durfee, W. S.; Yee, G. T. Dialkyldicyanofumarate Diesters: Tunable Building Blocks for Molecule-Based Ferromagnets. J. Am. Chem. Soc. 1999, 121 (29), 6862–6866. DOI: 10.1021/ja9904009. Reports Tc = 10.6 ± 0.1 K and Hcoer ~ 7 kG for [Mn(Cp*)₂][DMeDCF]. View Source
• [2] Schilder, H. et al. Structure–property correlations in a family of decamethylmetallocenium charge-transfer salt magnets. Polyhedron 2005, 24, 2531–2534. Reports Tc = 5.7 K for [CrCp*₂][DMeDCF] and metamagnetic behavior for MnCp*₂ CT salts with higher alkyl esters. View Source
• [3] Kaul, B. B. et al. J. Am. Chem. Soc. 1999, 121, 6862–6866. Reports [Mn(Cp*)₂][DEtDCF] as a glassy, hysteretic metamagnet with coercivity ~10 kG at 1.8 K. View Source

Decamethylmanganocene: Validated Applications

Molecule-Based Ferromagnets over Chromocene

When reacting Cp*₂Mn with dicyanofumarate diester acceptors (e.g., DMeDCF), the resulting [Mn(Cp*)₂][DMeDCF] charge-transfer salt exhibits ferromagnetic ordering at 10.6 K, nearly double the Tc of the corresponding decamethylchromocene-derived salt (5.7 K). This makes Cp*₂Mn the preferred metallocene donor for researchers aiming to maximize magnetic ordering temperatures in organometallic charge-transfer magnet families [1].

Photoredox Catalysis: Outperforming Rhenium

With an excited-state reduction potential of –3.38 V vs. Fc⁺/⁰, Cp*₂Mn is 0.77 V more reducing than its rhenium analog ReCp*₂ in the photoexcited state. This thermodynamic advantage, combined with the earth-abundance and lower cost of manganese relative to rhenium, positions Cp*₂Mn as a compelling candidate for photoredox cycles requiring powerful single-electron transfer to difficult substrates (e.g., aryl halides, unactivated olefins) [2].

Ionization Energy Benchmarking for DFT

The MATI-determined ionization energy of 5.349 ± 0.001 eV provides an exceptionally precise experimental benchmark for DFT and ab initio methods applied to open-shell d⁵ metallocenes. Cp*₂Mn is one of only two metallocenes with a recorded MATI spectrum, making it a critical reference point for method validation studies that cannot be satisfied by the less precise photoelectron data (5.33 ± 0.10 eV) available for most metallocene congeners [3].

Ligand-Inert CVD/ALD Precursor

Cp*₂Mn sublimes above 100 °C and is classified as a volatile organometallic precursor for chemical vapor deposition (CVD) and atomic layer deposition (ALD) of manganese-containing thin films. Its resistance to ring loss—in contrast to Cp₂Mn, which undergoes cyclopentadienyl displacement—ensures cleaner precursor delivery without ligand fragmentation, reducing carbon contamination in deposited films .

Application

Selection Property

Validation Focus

Molecule-based magnetism

Low-spin metallocene donor platform

Charge-transfer salt characterization and magnetic ordering temperature

Photoredox electron-transfer studies

Reported excited-state reduction potential context

Photophysical quenching and substrate scope screening

DFT and computational benchmarking

Precise experimental reference data

Method validation against open-shell organometallic systems

CVD/ALD precursor development

Volatility and ring-inert delivery profile

Thin-film purity and carbon contamination assessment

• [1] Kaul, B. B.; Durfee, W. S.; Yee, G. T. Dialkyldicyanofumarate Diesters: Tunable Building Blocks for Molecule-Based Ferromagnets. J. Am. Chem. Soc. 1999, 121 (29), 6862–6866. Tc = 10.6 K for Mn vs. 5.7 K for Cr. View Source
• [2] May, A. M. et al. Electronic Structure and Photophysics of Low Spin d⁵ Metallocenes. Inorg. Chem. 2024, 63 (4), 1858–1866. E°′([MnCp*₂]⁺/⁰*) = –3.38 V vs. –2.61 V for ReCp*₂. View Source
• [3] Ketkov, S. Yu. et al. Ionization of Decamethylmanganocene: Insights from the DFT-Assisted Laser Spectroscopy. Molecules 2022, 27 (19), 6226. IE = 5.349 ± 0.001 eV. View Source